Cas no 2058515-68-5 (1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole)

• Product Name: 1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole
• CAS No: 2058515-68-5
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5354394
• Update Time: 2023-11-21

1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-((3,4-dimethylphenyl)sulfonyl)-1H-1,2,4-triazole
• 1-(3,4-dimethylphenyl)sulfonyl-1,2,4-triazole
• 1-(3,4-dimethylbenzenesulfonyl)-1H-1,2,4-triazole

• Inchi： 1S/C10H11N3O2S/c1-8-3-4-10(5-9(8)2)16(14,15)13-7-11-6-12-13/h3-7H,1-2H3
• InChI Key： OVUORQMMECSVAD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(N1C=NC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 2
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides